Cas no 70853-94-0 (Benzenamine,N-hydroxy-2,4-dimethyl-)

• Product Name: Benzenamine,N-hydroxy-2,4-dimethyl-
• CAS No: 70853-94-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 563576
• PubChem ID: 100637
• Update Time: 2025-04-19

Benzenamine,N-hydroxy-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-hydroxy-2,4-dimethyl-
• 2,4-dimethylphenylhydroxylamine
• N-(2,4-dimethylphenyl)hydroxylamine
• 4-Hydroxyamino-m-xylol
• 4-Hydroxylamino-1.3-dimethyl-benzol
• 4-Hydroxylamino-m-xylol
• AC1L2P5O
• AC1Q7DJK
• AG-G-76990
• BRN 3237398
• CCRIS 5435
• CTK5D3075
• Hydroxylamine, N-(2,4-dimethylphenyl)-
• N-(2,4-Dimethyl-phenyl)-hydroxylamin
• N-(2,4-dimethyl-phenyl)-hydroxylamine
• n-hydroxy-2,4-dimethylaniline
• DTXSID60221092
• 70853-94-0
• NSC 337227
• NSC-337227
• SCHEMBL11406554
• NSC337227
• Q27281231
• J5RJO46I1F
• Benzenamine, N-hydroxy-2,4-dimethyl-
• UNII-J5RJO46I1F
• 4-Hydroxylamino-1.3-Dimethylbenzol
• AKOS006279870

• Inchi： 1S/C8H11NO/c1-6-3-4-8(9-10)7(2)5-6/h3-5,9-10H,1-2H3
• InChI Key： QZPMVUPJPUUDJJ-UHFFFAOYSA-N
• SMILES： ONC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• LogP: 2.17750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids N-phenylhydroxylamines